5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione
Overview
Description
5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione, also known as BRIM, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione works by inhibiting the activity of enzymes involved in cellular processes such as DNA replication and repair. This leads to the induction of apoptosis in cancer cells, as well as the suppression of inflammation and oxidative stress.
Biochemical and Physiological Effects:
5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione has been found to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of inflammation and oxidative stress. Additionally, 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione has been found to have neuroprotective effects, making it a potential therapeutic agent for neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione in lab experiments include its potential as a therapeutic agent for a variety of diseases, as well as its ability to induce apoptosis in cancer cells. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione could focus on its potential as a therapeutic agent for neurological disorders, as well as its use in combination with other drugs for cancer treatment. Additionally, further studies could investigate the potential side effects of 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione and ways to mitigate them.
Scientific Research Applications
5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione has been studied extensively for its potential use as an anticancer agent. Studies have shown that 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione can induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of certain enzymes. Additionally, 5-(3-bromobenzylidene)-3-(3-chlorophenyl)-2,4-imidazolidinedione has been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.
properties
IUPAC Name |
(5E)-5-[(3-bromophenyl)methylidene]-3-(3-chlorophenyl)imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10BrClN2O2/c17-11-4-1-3-10(7-11)8-14-15(21)20(16(22)19-14)13-6-2-5-12(18)9-13/h1-9H,(H,19,22)/b14-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUZOASQTDOWOAJ-RIYZIHGNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=C2C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)/C=C/2\C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10BrClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![dimethyl 5-[(2-hydroxybenzoyl)amino]isophthalate](/img/structure/B3532232.png)
![N-(2-Chloro-benzyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxo-ethyl]-4-methyl-benzenesulfonamide](/img/structure/B3532236.png)
![N-[4-methyl-5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-thiazol-2-yl]benzenesulfonamide](/img/structure/B3532257.png)
![N-{3-[2-(4-morpholinyl)-2-oxoethoxy]phenyl}-3-nitrobenzamide](/img/structure/B3532276.png)
![N-[4-({[(3-chloro-4-methoxybenzyl)oxy]amino}sulfonyl)phenyl]acetamide](/img/structure/B3532281.png)
![methyl {4-[(2,4-dichlorobenzoyl)amino]phenoxy}acetate](/img/structure/B3532295.png)
![2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-3-(2-phenylethyl)-4(3H)-quinazolinone](/img/structure/B3532322.png)
![9-({[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)-2,3,4,5,6,7,8,9-octahydro-1H-carbazole](/img/structure/B3532329.png)
![1-(2,3-dichlorophenyl)-5-[(5-methyl-2-furyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3532331.png)
![N-(4-acetylphenyl)-2-{[5-(methoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B3532334.png)
![N-[4-(2-methoxyphenoxy)phenyl]-2-nitrobenzamide](/img/structure/B3532338.png)